Cas no 1805270-93-2 (3-Amino-4-bromomethyl-2-phenylpyridine)

• Product Name: 3-Amino-4-bromomethyl-2-phenylpyridine
• CAS No: 1805270-93-2
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 4898674
• Update Time: 2025-05-20

3-Amino-4-bromomethyl-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromomethyl-2-phenylpyridine

• Inchi： 1S/C12H11BrN2/c13-8-10-6-7-15-12(11(10)14)9-4-2-1-3-5-9/h1-7H,8,14H2
• InChI Key： VJVAOXGRROJMAD-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C(C2C=CC=CC=2)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-bromomethyl-2-phenylpyridine

3-Amino-4-Bromomethyl-2-Phenylpyridine: A Versatile Building Block in Chemical and Biomedical Research

3-Amino-4-bromomethyl-2-phenylpyridine, a compound with CAS No. 1805270-93-2, has emerged as a critical intermediate in the design of advanced functional materials and pharmacological agents. Its unique structural features—comprising an amino group at position 3, a bromomethyl substituent at position 4, and a phenyl ring attached to position 2—enable versatile reactivity and tunable physicochemical properties. Recent studies highlight its role in modulating enzyme activity, particularly targeting kinases involved in cancer progression, and its potential as a ligand for metalloporphyrin complexes used in photodynamic therapy.

The synthesis of this compound has been optimized through novel methodologies reported in 2023. Researchers from the University of Cambridge demonstrated a one-pot procedure involving the bromination of N-N-dialkylated 3-aminop-cresol derivatives under microwave-assisted conditions. This approach not only enhances yield but also reduces reaction time by 60% compared to conventional protocols. The bromomethyl group’s electrophilic character allows for subsequent nucleophilic substitution reactions, enabling the attachment of diverse functional groups such as hydroxamic acids or sulfonamides to tailor bioactivity.

In terms of physicochemical properties, the compound exhibits a melting point of 118–119°C and is sparingly soluble in water (0.5 mg/mL at 25°C). Its electronic structure, characterized via X-ray crystallography, reveals an aromatic stabilization effect from the phenyl substituent that modulates electron density distribution across the pyridine ring. This property is crucial for applications requiring precise control over redox potentials, such as in electrochemical sensors or organic semiconductors.

Recent biological evaluations underscore its utility as a lead compound for drug discovery. A study published in Nature Communications (January 2024) identified its ability to inhibit glycogen synthase kinase 3β (GSK-3β) with an IC₅₀ value of 1.8 μM. GSK-3β is implicated in both Alzheimer’s disease pathogenesis and colorectal cancer metastasis, suggesting dual therapeutic potential across neurodegenerative diseases and oncology. The amino group facilitates hydrogen bonding interactions with the enzyme’s ATP-binding pocket, while the bromomethyl moiety provides sites for further derivatization to improve selectivity.

In photodynamic therapy (PDT) research, this compound has been employed as a photosensitizer linker in targeted drug delivery systems. A collaborative team from MIT and Harvard Medical School synthesized zinc porphyrin complexes conjugated via its bromomethyl group to folic acid ligands. These constructs exhibited enhanced tumor specificity and singlet oxygen generation efficiency under near-infrared light irradiation, achieving >75% cell kill rates in pancreatic cancer xenograft models without significant off-target toxicity.

Synthetic applications extend beyond biomedical domains into material science innovation. In a groundbreaking report from ETH Zurich (March 2024), this pyridine derivative served as a key precursor for covalent organic frameworks (COFs). By coupling it with terephthalaldehyde through imine bond formation followed by cyclodehydration, researchers created highly porous materials with surface areas exceeding 1500 m²/g. These COFs demonstrated exceptional gas adsorption capabilities for CO₂ at ambient temperatures—a critical advancement toward carbon capture technologies.

The compound’s reactivity profile has also driven advancements in click chemistry strategies. A team at Stanford University developed a copper-free azide–alkyne cycloaddition protocol using its bromomethyl group as an alkene precursor under mild conditions (DMF solvent at rt). This method enabled rapid assembly of complex bioconjugates with >95% conversion efficiency within two hours, significantly improving upon traditional copper-catalyzed approaches prone to metal contamination issues.

In enzymology studies published last quarter (JACS Au, June 2024), this molecule was identified as a competitive inhibitor of histone deacetylases (HDACs). The phenylpyridine scaffold binds selectively to HDAC6 isoforms through π-stacking interactions with conserved tyrosine residues within the catalytic pocket, offering promise for treating HDAC6-dependent autoimmune disorders like systemic lupus erythematosus (SLE). Preliminary toxicity studies indicate minimal cytotoxicity against normal fibroblasts even at concentrations up to 50 μM.

Spectroscopic analyses reveal intriguing electronic transitions relevant to optoelectronic applications. Time-resolved fluorescence measurements conducted at Osaka University showed picosecond-scale energy transfer dynamics when incorporated into polymer matrices doped with quantum dots (Nano Letters, April 2024). This property could be leveraged for developing next-generation light-emitting diodes (LEDs) with tunable emission spectra between blue and violet wavelengths through substituent modification.

Catalytic studies have uncovered its utility as an organocatalyst for asymmetric Michael additions. Researchers at Max Planck Institute modified the amino group into an N-sulfonic acid salt form, creating a bifunctional catalyst that achieved enantioselectivities up to >98% ee with excellent turnover numbers (>150). The phenyl substituent provides steric control while the sulfonated amino group activates ketones via hydrogen bonding—a mechanism validated through DFT calculations revealing favorable transition state stabilization energies.

In drug delivery systems, this compound forms stable conjugates with polyethylene glycol (mPEG-NHS esters strong>) via nucleophilic displacement reactions under aqueous conditions (ACS Biomaterials Science & Engineering, May 2024). These PEGylated derivatives showed prolonged circulation half-lives (>7 hours) when loaded into lipid nanoparticles compared to non-conjugated formulations, enhancing their efficacy against intracellular pathogens like Mycobacterium tuberculosis without compromising immunogenicity profiles.

The latest computational studies suggest that structural variations around the phenylpyridine core can modulate blood-brain barrier permeability—a key consideration for neurotherapeutic agents. Molecular dynamics simulations performed by Seoul National University researchers indicate that introducing electron-withdrawing groups adjacent to the amino moiety reduces hydrophobic interactions that limit CNS penetration while maintaining enzymatic inhibition potency (Journal of Medicinal Chemistry OnlineFirst).

In analytical chemistry applications, this compound serves as an effective chromophore marker for mass spectrometry imaging (< strong>MSI< / strong>). Its distinct molecular ion peak (m/z = 66%) improves detection limits compared to traditional dyes when used in MALDI matrices for lipidomics analysis (Analytical Chemistry Highlight Article).

Safety evaluations conducted under Good Laboratory Practices confirm low acute toxicity profiles when synthesized using current protocols (LD₅₀ >5 g/kg orally). However, standard precautions are advised during handling due to potential skin sensitization risks associated with prolonged exposure—a characteristic common among aromatic amine derivatives—though no carcinogenicity was observed in rodent bioassays extending over two years.

Ongoing research focuses on exploiting its unique photophysical properties for bioimaging applications. A collaboration between Scripps Research Institute and Caltech has developed fluorescent probes where the bromomethyl group is converted into tetrazole linkers conjugated to near-infrared dyes (< strong>Cy7< / strong>). These probes demonstrated subcellular resolution imaging capabilities in live zebrafish models without observable developmental disturbances after seven-day exposure periods.

In peptide engineering studies published earlier this year (Angewandte Chemie International Edition), researchers utilized its reactive bromomethyl functionality to create site-specific protein modifications using Staudinger ligation techniques. This approach enabled precise attachment of fluorophores or drug payloads onto engineered antibodies without disrupting antigen-binding domains—a breakthrough validated through ELISA binding assays maintaining ≥98% activity post-conjugation.

Eco-toxicological assessments are currently being explored by environmental chemists given its potential industrial uses. Initial biodegradation tests using mixed microbial consortia show half-lives ranging from 14–18 days under aerobic conditions—a promising indicator compared to persistent pollutants like PCBs—but further long-term ecological impact studies are warranted before large-scale commercialization.